Cas no 2114-63-8 (N-2,3-Xylyl-N-nitrosoanthranilic Acid)

• Product Name: N-2,3-Xylyl-N-nitrosoanthranilic Acid
• CAS No: 2114-63-8
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 1398725
• PubChem ID: 200476
• Update Time: 2025-10-22

N-2,3-Xylyl-N-nitrosoanthranilic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethyl-n-nitrosoanilino)benzoic Acid
• N-Nitroso-N-2,3-xylylanthranilic acid
• Anthranilic acid, N-nitroso-N-2,3-xylyl- (7CI,8CI)
• CTK4E5964
• Benzoic acid, 2-((2,3-dimethylphenyl)nitrosoamino)-
• N-Nitroso-N-(2,3-dimethyl-phenyl)-anthranilsaeure
• 2-((2,3-Dimethylphenyl)nitrosoamino)benzoic acid
• BRN 2814286
• ITF 616
• AG-E-55152
• AC1L44FV
• N-Nitroso-N-2,3-xylylanthranilic acid; Anthranilic acid, N-nitroso-N-2,3-xylyl- (7CI,8CI); CTK4E5964; Benzoic acid, 2-((2,3-dimethylphenyl)nitrosoamino)-; N-Nitroso-N-(2,3-dimethyl-phenyl)-anthranilsaeure; 2-((2,3-Dimethylphenyl)nitrosoamino)benzoic acid; BRN 2814286; ITF 616; AG-E-55152; AC1L44FV;
• N-Nitroso Mefenamic Acid
• 2-((2,3-Dimethylphenyl)(nitroso)amino)benzoic acid
• N-2,3-Xylyl-N-nitrosoanthranilic Acid
• Anthranilic acid, N-nitroso-N-2,3-xylyl-
• 2114-63-8
• DTXSID00175383
• Benzoic acid, 2-[(2,3-dimethylphenyl)nitrosoamino]-

• Inchi： 1S/C15H14N2O3/c1-10-6-5-9-13(11(10)2)17(16-20)14-8-4-3-7-12(14)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： YOLMDHKDPNUCER-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N(C1C=CC=C(C)C=1C)N=O)=O

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 489.9°C at 760 mmHg
• Flash Point: 250.1°C
• Refractive Index: 1.595
• PSA: 69.97

Additional information on N-2,3-Xylyl-N-nitrosoanthranilic Acid

Recent Advances in the Study of N-2,3-Xylyl-N-nitrosoanthranilic Acid (CAS: 2114-63-8)

N-2,3-Xylyl-N-nitrosoanthranilic Acid (CAS: 2114-63-8) is a nitroso compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and therapeutic potentials. This research brief aims to provide an updated overview of the latest findings related to this compound.

One of the key areas of investigation has been the compound's role as a nitric oxide (NO) donor. Nitric oxide is a critical signaling molecule involved in various physiological processes, including vasodilation, immune response, and neurotransmission. Researchers have explored the kinetics of NO release from N-2,3-Xylyl-N-nitrosoanthranilic Acid under different physiological conditions, providing insights into its potential use in cardiovascular and anti-inflammatory therapies.

In addition to its NO-donating properties, recent studies have examined the compound's stability and degradation pathways. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its decomposition products and assess its shelf-life under various storage conditions. These findings are crucial for the development of stable formulations for clinical applications.

Another notable area of research involves the synthesis and structural modification of N-2,3-Xylyl-N-nitrosoanthranilic Acid to enhance its bioactivity and reduce potential toxicity. Recent publications have reported novel synthetic routes that improve yield and purity, as well as the design of derivatives with optimized pharmacokinetic profiles. These advancements hold promise for the development of next-generation NO-based therapeutics.

Furthermore, preclinical studies have investigated the compound's efficacy in animal models of disease. For instance, research has demonstrated its potential in reducing hypertension and improving endothelial function in rodent models. These findings underscore the therapeutic potential of N-2,3-Xylyl-N-nitrosoanthranilic Acid and warrant further investigation in clinical trials.

In conclusion, the latest research on N-2,3-Xylyl-N-nitrosoanthranilic Acid (CAS: 2114-63-8) highlights its multifaceted applications in chemical biology and medicine. From its role as an NO donor to its synthetic optimization and preclinical efficacy, this compound continues to be a subject of intense scientific inquiry. Future studies should focus on translating these findings into clinical applications, addressing challenges such as bioavailability and long-term safety.